Cas no 1784303-38-3 (1-(3,3-Difluorocyclobutyl)ethan-1-ol)

• Product Name: 1-(3,3-Difluorocyclobutyl)ethan-1-ol
• CAS No: 1784303-38-3
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD29918535
• CID: 4613986
• PubChem ID: 105427876
• Update Time: 2025-06-08

1-(3,3-Difluorocyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-Difluorocyclobutyl)ethan-1-ol
• 1-(3,3-difluorocyclobutyl)ethanol
• (1S)-1-(3,3-difluorocyclobutyl)ethanol
• SCHEMBL23042980
• Cyclobutanemethanol, 3,3-difluoro-alpha-methyl-
• MOJVSYLIEDZMHB-UHFFFAOYSA-N
• AKOS037644384
• CS-0052900
• AS-52927
• (1R)-1-(3,3-difluorocyclobutyl)ethanol
• MFCD29918535
• 1784303-38-3
• 2227912-94-7
• P15880
• AB93385

• MDL： MFCD29918535
• Inchi： 1S/C6H10F2O/c1-4(9)5-2-6(7,8)3-5/h4-5,9H,2-3H2,1H3
• InChI Key： MOJVSYLIEDZMHB-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C)O)C1)F

Computed Properties

• Exact Mass: 136.06997126 g/mol
• Monoisotopic Mass: 136.06997126 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 136.14
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(3,3-Difluorocyclobutyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 1784303-38-3 and Product Name: 1-(3,3-Difluorocyclobutyl)ethan-1-ol

The compound with the CAS number 1784303-38-3 and the product name 1-(3,3-Difluorocyclobutyl)ethan-1-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The presence of difluorocyclobutyl and ethanol moieties in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

At the heart of this compound's appeal lies its structural complexity, which includes a cyclobutyl ring substituted with two fluorine atoms. This substitution pattern not only enhances the compound's stability but also introduces a level of electronic richness that can be exploited in various chemical reactions. The ethan-1-ol component further contributes to its versatility, providing a hydroxyl group that can participate in hydrogen bonding and other interactions, making it suitable for a wide range of applications.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated heterocycles in the development of novel therapeutic agents. The difluorocyclobutyl moiety, in particular, has been shown to exhibit favorable pharmacokinetic properties, including improved metabolic stability and enhanced binding affinity to biological targets. These attributes make compounds like 1-(3,3-Difluorocyclobutyl)ethan-1-ol promising candidates for further investigation in drug discovery programs.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The combination of the cyclobutyl ring and the ethanol group provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have explored its use as a building block in the synthesis of fluorinated analogs of known drugs, aiming to improve their efficacy and reduce side effects.

The pharmaceutical industry has long been interested in fluorinated compounds due to their ability to modulate biological activity. The introduction of fluorine atoms into organic molecules can alter their electronic distribution, leading to changes in binding affinity, metabolic stability, and other key pharmacokinetic parameters. In the case of 1-(3,3-Difluorocyclobutyl)ethan-1-ol, these effects are particularly pronounced due to the presence of two fluorine atoms on the cyclobutyl ring.

Moreover, recent studies have demonstrated that fluorinated cyclobutanes can exhibit unique physicochemical properties that make them attractive for drug development. For example, they can enhance lipophilicity while maintaining good water solubility, which is crucial for oral bioavailability. Additionally, the stability of these compounds under various conditions makes them suitable for long-term storage and transportation without significant degradation.

In addition to its pharmaceutical applications, 1-(3,3-Difluorocyclobutyl)ethan-1-ol has shown promise in material science research. Its structural features make it a potential candidate for developing new polymers and coatings with enhanced durability and chemical resistance. The ability to incorporate fluorine atoms into polymers can improve their thermal stability and resistance to environmental factors such as UV radiation and moisture.

The synthesis of this compound involves a series of carefully controlled reactions that highlight the expertise required in modern organic chemistry. The introduction of fluorine atoms into the cyclobutyl ring requires precise conditions to ensure high yield and purity. Researchers have employed various methods, including metal-catalyzed cross-coupling reactions and electrochemical processes, to achieve these objectives.

One particularly noteworthy aspect of 1-(3,3-Difluorocyclobutyl)ethan-1-ol is its role in exploring new synthetic pathways. The compound serves as a model system for studying the effects of fluorination on molecular properties. By understanding how fluorine atoms influence reactivity and stability, chemists can develop more efficient synthetic routes for other complex molecules.

The growing interest in fluorinated compounds has also led to advancements in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity of these compounds. These tools have enabled researchers to gain deeper insights into the behavior of fluorinated molecules at both molecular and macroscopic levels.

In conclusion,1-(3,3-Difluorocyclobutyl)ethan-1-ol represents a significant contribution to the fields of organic chemistry and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for scientists working on drug development and material science. As research continues to uncover new possibilities for this compound,CAS No. 1784303-38-3 will undoubtedly play a crucial role in shaping the future of chemical innovation.